Cas no 2383191-48-6 (1-(3-{[(Tert-butoxy)carbonyl]amino}propyl)piperidine-4-carboxylic acid)

• Product Name: 1-(3-{[(Tert-butoxy)carbonyl]amino}propyl)piperidine-4-carboxylic acid
• CAS No: 2383191-48-6
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 6061385
• PubChem ID: 165887666
• Update Time: 2025-07-27

1-(3-{[(Tert-butoxy)carbonyl]amino}propyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-{[(tert-butoxy)carbonyl]amino}propyl)piperidine-4-carboxylic acid
• 2383191-48-6
• EN300-705600
• 1-(3-{[(Tert-butoxy)carbonyl]amino}propyl)piperidine-4-carboxylic acid

• Inchi： 1S/C14H26N2O4/c1-14(2,3)20-13(19)15-7-4-8-16-9-5-11(6-10-16)12(17)18/h11H,4-10H2,1-3H3,(H,15,19)(H,17,18)
• InChI Key： ZFKAFFYIBUSBLF-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CCCNC(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 78.9Ų

Additional information on 1-(3-{[(Tert-butoxy)carbonyl]amino}propyl)piperidine-4-carboxylic acid

Research Brief on 1-(3-{[(Tert-butoxy)carbonyl]amino}propyl)piperidine-4-carboxylic acid (CAS: 2383191-48-6)

1-(3-{[(Tert-butoxy)carbonyl]amino}propyl)piperidine-4-carboxylic acid (CAS: 2383191-48-6) is a chemically modified piperidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its tert-butoxycarbonyl (Boc) protected amine and carboxylic acid functional groups, serves as a versatile intermediate in the synthesis of pharmacologically active molecules. Recent studies have explored its potential applications in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders, inflammation, and infectious diseases.

The structural features of 1-(3-{[(Tert-butoxy)carbonyl]amino}propyl)piperidine-4-carboxylic acid make it an attractive scaffold for drug design. The Boc group provides stability and facilitates selective deprotection, while the piperidine ring and carboxylic acid moiety offer opportunities for further derivatization. Researchers have utilized this compound as a building block in the synthesis of small molecule inhibitors targeting key enzymes and receptors implicated in disease pathways. For instance, recent work has demonstrated its utility in the development of gamma-secretase modulators for Alzheimer's disease and allosteric modulators of G-protein-coupled receptors (GPCRs).

In a 2023 study published in the Journal of Medicinal Chemistry, scientists employed 1-(3-{[(Tert-butoxy)carbonyl]amino}propyl)piperidine-4-carboxylic acid as a key intermediate in the synthesis of novel sigma-1 receptor ligands. The study reported enhanced binding affinity and selectivity when this scaffold was incorporated into the ligand design, suggesting its potential in the treatment of neuropathic pain and neurodegenerative disorders. Another recent investigation, featured in ACS Chemical Neuroscience, highlighted the compound's role in the development of dual-acting molecules targeting both monoamine transporters and phosphodiesterases, offering a new approach to depression therapy.

The pharmacokinetic properties of derivatives containing the 1-(3-{[(Tert-butoxy)carbonyl]amino}propyl)piperidine-4-carboxylic acid moiety have also been a focus of recent research. Studies have shown that this scaffold can improve blood-brain barrier penetration while maintaining favorable metabolic stability. However, challenges remain in optimizing the balance between potency and off-target effects, particularly when targeting CNS disorders. Ongoing research is exploring structural modifications to address these limitations while preserving the compound's advantageous properties.

Beyond its pharmaceutical applications, 1-(3-{[(Tert-butoxy)carbonyl]amino}propyl)piperidine-4-carboxylic acid has found use in chemical biology as a tool compound for studying protein-ligand interactions. Its well-defined stereochemistry and functional group compatibility make it valuable for structure-activity relationship studies and fragment-based drug discovery. Recent advances in synthetic methodology have also improved the efficiency of producing this compound and its derivatives, enabling more extensive exploration of its therapeutic potential.

Looking forward, the versatility of 1-(3-{[(Tert-butoxy)carbonyl]amino}propyl)piperidine-4-carboxylic acid positions it as a promising candidate for continued investigation in drug discovery. Its applications in targeted protein degradation, covalent inhibitor design, and multifunctional drug development represent exciting directions for future research. As synthetic strategies evolve and our understanding of structure-activity relationships deepens, this compound is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.